Cas no 1261981-09-2 (2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoic Acid)

2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid is a fluorinated aromatic carboxylic acid derivative with a hydroxyl substituent, offering versatile reactivity for synthetic applications. Its structural features, including the electron-withdrawing fluorine atom and the hydroxyl group, enhance its utility as an intermediate in pharmaceutical and agrochemical synthesis. The methyl group at the 5-position of the benzoic acid moiety contributes to steric and electronic modulation, influencing binding interactions in target molecules. This compound’s well-defined purity and stability make it suitable for precise organic transformations, such as coupling reactions or derivatization. Its balanced polarity ensures solubility in common organic solvents, facilitating handling in laboratory settings.
2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoic Acid structure
1261981-09-2 structure
Product Name:2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoic Acid
CAS No:1261981-09-2
MF:C14H11FO3
MW:246.233747720718
MDL:MFCD18319730
CID:1223329
PubChem ID:53225648
Update Time:2025-06-08

2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoic Acid
    • 3'-Fluoro-5'-hydroxy-4-methyl[1,1'-biphenyl]-2-carboxylic acid
    • DTXSID10689380
    • 1261981-09-2
    • 2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95%
    • MFCD18319730
    • MDL： MFCD18319730
    • Inchi： 1S/C14H11FO3/c1-8-2-3-12(13(4-8)14(17)18)9-5-10(15)7-11(16)6-9/h2-7,16H,1H3,(H,17,18)
    • InChI Key： WQZCTFIESGJSMR-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=C(C=1)C1C=CC(C)=CC=1C(=O)O)O

Computed Properties

  • Exact Mass: 246.06922237g/mol
  • Monoisotopic Mass: 246.06922237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 57.5Ų

2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB326810-5 g
2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95%; .
 1261981-09-2 95%
5g
 €1159.00 2023-04-26
abcr
AB326810-5g
2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95%; .
 1261981-09-2 95%
5g
 €1159.00 2025-04-21

2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoic Acid Suppliers

Amadis Chemical Company Limited
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(CAS:1261981-09-2)2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoic Acid
Order Number:A1125134
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:35
Price ($):687.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1261981-09-2)2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoic Acid
A1125134
Purity:99%
Quantity:5g
Price ($):687.0
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